Cas no 1336838-25-5 ((1S)-1-amino-1-(3,5-dimethylphenyl)propan-2-ol)

• Product Name: (1S)-1-amino-1-(3,5-dimethylphenyl)propan-2-ol
• CAS No: 1336838-25-5
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 5581862
• PubChem ID: 130634481
• Update Time: 2023-08-10

(1S)-1-amino-1-(3,5-dimethylphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-amino-1-(3,5-dimethylphenyl)propan-2-ol
• Benzeneethanol, β-amino-α,3,5-trimethyl-, (βS)-
• N15867
• 1336838-25-5

• Inchi： 1S/C11H17NO/c1-7-4-8(2)6-10(5-7)11(12)9(3)13/h4-6,9,11,13H,12H2,1-3H3/t9?,11-/m1/s1
• InChI Key： KEACPRDTCZCRKM-HCCKASOXSA-N
• SMILES： OC(C)[C@H](C1C=C(C)C=C(C)C=1)N

Computed Properties

• Exact Mass: 179.131014166g/mol
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.032±0.06 g/cm3(Predicted)
• Boiling Point: 323.1±37.0 °C(Predicted)
• pka: 12.70±0.45(Predicted)